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Compound of Interest

Compound Name: 1,5-Pentane-D10-diol

Cat. No.: B15139213

Technical Guide: 1,5-Pentanediol-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides key information on the deuterated form of 1,5-Pentanediol, 1,5-
Pentanediol-d10. While this document outlines its fundamental properties, publicly available
information regarding extensive experimental protocols and specific signaling pathways
involving this isotopically labeled compound is limited.

Core Compound Data

The following table summarizes the essential quantitative data for 1,5-Pentanediol-d10.
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Property Value Citations

CAS Number 1219804-42-8 [112][3114]

Molecular Weight 114.21 g/mol [1]12]

Molecular Formula CsD10H202 [1]

Chemical Structure HO(CD2)sOH [2]
1,5-Pentane-

Synonyms 1,1,2,2,3,3,4,4,5,5-d10-diol, [1][2]

Pentamethyleneglycol-d10

Isotopic Enrichment 98 atom % D [1112]

Unlabeled CAS Number 111-29-5 [1][5][6]

Experimental Protocols and Applications

1,5-Pentanediol-d10 serves as a deuterated standard for 1,5-Pentanediol.[4] Deuterated
standards are crucial in analytical chemistry, particularly in mass spectrometry-based methods,
for the accurate quantification of the unlabeled analogue in various matrices.

Detailed, publicly accessible experimental protocols specifically utilizing 1,5-Pentanediol-d10
are not readily available in the scientific literature. Its application would typically follow standard
procedures for using internal standards in analytical methods such as gas chromatography-
mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

Logical Workflow for Use as an Internal Standard

The following diagram illustrates the general workflow for using a deuterated compound like
1,5-Pentanediol-d10 as an internal standard in a quantitative analysis.
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Sample Preparation

Biological or Environmental Sample

'

Spike with known amount of 1,5-Pentanediol-d10

'

Extraction of Analytes

Analytical Measurement

GC-MS or LC-MS Analysis

'

Detection of Unlabeled Analyte and Deuterated Standard
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Data Processing

Calculate Peak Area Ratio (Analyte / Standard)

Quantify against Calibration Curve

'

Final Concentration of 1,5-Pentanediol
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Internal standard quantification workflow.
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Signaling Pathways

There is no information available in the public domain to suggest that 1,5-Pentanediol or its
deuterated form is directly involved in specific biological signaling pathways. Its primary
relevance to researchers in drug development and life sciences is as an analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,5-Pentane-D10-diol CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139213#1-5-pentane-d10-diol-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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